(5-Chloro-6-fluoropyridin-3-yl)-[4-(5-fluoropyridin-2-yl)piperazin-1-yl]methanone

• IUPAC Name: (5-chloro-6-fluoropyridin-3-yl)-[4-(5-fluoropyridin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C15H13ClF2N4O/c16-12-7-10(8-20-14(12)18)15(23)22-5-3-21(4-6-22)13-2-1-11(17)9-19-13/h1-2,7-9H,3-6H2
• InChI Key: ZEPYVNPXMMPJQB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=C(C=C2)F)C(=O)C3=CC(=C(N=C3)F)Cl
• Molecular Formula: C15H13ClF2N4O
• Molecular Weight: 338.74 g/mol

Description

The compound “(5-Chloro-6-fluoropyridin-3-yl)-[4-(5-fluoropyridin-2-yl)piperazin-1-yl]methanone” is a complex organic molecule that contains several functional groups. It has a pyridine ring, which is a six-membered ring with one nitrogen atom, and a piperazine ring, which is a six-membered ring with two nitrogen atoms. The pyridine rings are substituted with chlorine and fluorine atoms, and the piperazine ring is substituted with a methanone group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the nitrogen atoms in the pyridine and piperazine rings would likely result in these rings being planar. The electronegativity of the nitrogen, chlorine, and fluorine atoms would also likely result in these atoms pulling electron density towards themselves, creating areas of partial negative charge.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyridine and piperazine rings might undergo reactions at the nitrogen atoms or at the carbon atoms adjacent to the nitrogen atoms. The chlorine and fluorine atoms might be replaced in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the functional groups present. For example, the presence of the nitrogen atoms might result in the compound being able to form hydrogen bonds, which could affect its solubility in different solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and its biological activity. As with all chemicals, it should be handled with care, and appropriate safety precautions should be taken.

Future Directions

Future research on this compound could involve investigating its synthesis, its reactivity, and its potential biological activity. It could also involve investigating its physical and chemical properties, and how these properties influence its behavior.